(E)-N'-(2,5-dimethoxybenzylidene)-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: N-[(E)-(2,5-dimethoxyphenyl)methylideneamino]-3-naphthalen-1-yl-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C23H20N4O3/c1-29-17-10-11-22(30-2)16(12-17)14-24-27-23(28)21-13-20(25-26-21)19-9-5-7-15-6-3-4-8-18(15)19/h3-14H,1-2H3,(H,25,26)(H,27,28)/b24-14+
• InChI Key: GAFZNZIBJGLGJS-ZVHZXABRSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C=NNC(=O)C2=CC(=NN2)C3=CC=CC4=CC=CC=C43
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)/C=N/NC(=O)C2=CC(=NN2)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C23H20N4O3
• Molecular Weight: 400.4 g/mol

Description

(E)-N'-(2,5-dimethoxybenzylidene)-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C23H20N4O3 and its molecular weight is 400.438. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and structural characterization of compounds similar to "(E)-N'-(2,5-dimethoxybenzylidene)-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide" have been extensively studied. For example, a related compound, (E)-N'-(4-methoxybenzylidene)-5-methyl-1H-pyrazole-3-carbohydrazide, has been synthesized and analyzed through various spectroscopic methods. This study provided insights into its potential as an anti-diabetic agent based on molecular docking studies (Karrouchi et al., 2021).

Antimicrobial Activity

Some compounds related to "(E)-N'-(2,5-dimethoxybenzylidene)-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide" have been evaluated for their antimicrobial properties. For instance, a study on the antimicrobial activity of a Schiff base product derived from naphthalene-2-sulfonylhydrazide and 2,5-dimethoxy benzaldehyde showed promising bacteriostatic effects against gram-negative bacteria such as P. aeruginosa and K. pneumoniae (Amereih et al., 2020).

Photocatalytic Applications

The photocatalytic applications of compounds featuring naphthyl and pyrazole units have been explored, particularly in the context of hydrogen production from water under visible light. A novel ligand and its nickel (ii) complex were synthesized, demonstrating enhanced sensitization activity on TiO2 semiconductors. These materials facilitated photocatalytic hydrogen production, showcasing their potential in renewable energy technologies (Bala et al., 2014).

Material Science and Polymer Chemistry

In material science, novel monomers containing pyridylazo-2-naphthoxyl groups have been synthesized and copolymerized with styrene via reversible addition–fragmentation chain transfer polymerization. The resulting copolymers, characterized by their pre-determinable molecular weights and narrow distributions, are promising for applications in metal ion detection and analysis (Zhou et al., 2008).